![molecular formula C19H23NO6S2 B7453009 (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate](/img/structure/B7453009.png)
(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate, also known as TTP488, is a compound that has been studied for its potential use in treating Alzheimer's disease. It is a small molecule that can cross the blood-brain barrier and has shown promise in animal studies.
Mechanism of Action
Further research is needed to fully understand the mechanism of action of (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate and how it affects the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate in lab experiments is that it is a small molecule that can cross the blood-brain barrier, allowing it to reach the brain and potentially have therapeutic effects. However, one limitation is that its effectiveness in humans has been mixed, with some clinical trials showing no significant benefit.
Future Directions
1. Combination therapy: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may be more effective when used in combination with other drugs that target different aspects of Alzheimer's disease.
2. Early intervention: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may be more effective when used in the early stages of Alzheimer's disease, before significant brain damage has occurred.
3. Biomarker identification: Identifying biomarkers that can predict which patients will respond to (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may help to improve its effectiveness.
4. Alternative uses: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may have potential uses in other neurodegenerative diseases, such as Parkinson's disease.
5.
Synthesis Methods
The synthesis of (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate involves several steps, including the condensation of 2,3-dimethoxybenzaldehyde with thiophene-2-carboxaldehyde to form a chalcone intermediate. This intermediate is then reacted with piperidine-4-carboxylic acid and sulfonyl chloride to form the final product.
Scientific Research Applications
(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate has been studied extensively for its potential use in treating Alzheimer's disease. It has been shown to reduce amyloid-beta plaque formation and improve cognitive function in animal models of the disease. Clinical trials in humans have also been conducted, with mixed results.
properties
IUPAC Name |
(2,3-dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO6S2/c1-24-16-6-3-5-15(18(16)25-2)13-26-19(21)14-8-10-20(11-9-14)28(22,23)17-7-4-12-27-17/h3-7,12,14H,8-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFICVDRZQMVLSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)COC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.